Cas no 683257-36-5 ((2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile)

• Product Name: (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• CAS No: 683257-36-5
• MF: C₁₉H₁₃BrClN₃S
• MW: 430.74862074852
• CID: 5776288
• PubChem ID: 18558779
• Update Time: 2025-06-03

(2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS024603020
• F1110-0291
• (Z)-3-(4-bromo-2-methylanilino)-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 683257-36-5
• (Z)-3-((4-bromo-2-methylphenyl)amino)-2-(4-(4-chlorophenyl)thiazol-2-yl)acrylonitrile
• (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 2-Thiazoleacetonitrile, α-[[(4-bromo-2-methylphenyl)amino]methylene]-4-(4-chlorophenyl)-

• Inchi： 1S/C19H13BrClN3S/c1-12-8-15(20)4-7-17(12)23-10-14(9-22)19-24-18(11-25-19)13-2-5-16(21)6-3-13/h2-8,10-11,23H,1H3/b14-10-
• InChI Key： OMQRRTRWWNGOET-UVTDQMKNSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N/C=C(/C#N)\C1=NC(=CS1)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 428.97021g/mol
• Monoisotopic Mass: 428.97021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 553.3±60.0 °C(Predicted)
• pka: -1.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

Comprehensive Analysis of (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS No. 683257-36-5)

The compound (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS No. 683257-36-5) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and organic synthesis. Its unique combination of a thiazole ring, chlorophenyl, and bromomethylphenyl moieties makes it a valuable candidate for research in drug discovery and material science. The presence of these functional groups suggests potential applications in the development of novel therapeutic agents, particularly in targeting specific enzymatic pathways or receptors.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds like thiazole derivatives, which are known for their diverse biological activities. The (2Z)-3-[(4-bromo-2-methylphenyl)amino] segment of this molecule is particularly noteworthy, as it may contribute to its binding affinity and selectivity. Researchers are increasingly exploring such compounds for their potential in addressing unmet medical needs, including antimicrobial resistance and chronic inflammatory conditions. This aligns with the broader scientific community's focus on sustainable drug development and precision medicine.

From a synthetic chemistry perspective, the prop-2-enenitrile group in CAS No. 683257-36-5 offers opportunities for further functionalization, enabling the creation of analogs with tailored properties. This flexibility is crucial for optimizing pharmacokinetic profiles and enhancing therapeutic efficacy. The compound's Z-configuration (as indicated by the (2Z) prefix) also plays a critical role in its stereochemistry, influencing its interaction with biological targets. Such details are often the focus of structure-activity relationship (SAR) studies, which are central to modern drug design.

In the context of AI-driven drug discovery, compounds like (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile are increasingly being analyzed using computational tools. Machine learning models can predict their binding modes and potential side effects, accelerating the identification of promising candidates. This synergy between experimental and in silico approaches is reshaping the pharmaceutical landscape, making it a hot topic among researchers and industry professionals alike.

Environmental and regulatory considerations are also paramount when working with such compounds. While CAS No. 683257-36-5 is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles to minimize waste and energy consumption. This aligns with the global push toward sustainable laboratory practices, a subject of increasing importance in academic and industrial settings.

In summary, (2Z)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile represents a fascinating area of study with broad implications for drug development and material science. Its structural complexity, combined with the potential for diverse applications, makes it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the next generation of therapeutic innovations.